Cas no 2228420-02-6 (1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol)

• Product Name: 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol
• CAS No: 2228420-02-6
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 5962126
• PubChem ID: 141035053
• Update Time: 2025-05-20

1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(2,3,5,6-tetrafluorophenyl)-
• 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol
• 2228420-02-6
• EN300-1820277

• Inchi： 1S/C8H6F4O2/c9-3-1-4(10)8(12)6(7(3)11)5(14)2-13/h1,5,13-14H,2H2
• InChI Key： BNKVBHHEDXRYRI-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C(F)=CC(F)=C1F)(O)CO

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 260.8±35.0 °C(Predicted)
• pka: 12.19±0.20(Predicted)

Additional information on 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol

1-(2,3,5,6-Tetrafluorophenyl)ethane-1,2-diol (CAS No. 2228420-02-6): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of organic chemistry, fluorinated compounds have gained significant attention due to their unique physicochemical properties and broad applications. Among these, 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol (CAS No. 2228420-02-6) stands out as a promising fluorinated diol with potential uses in pharmaceuticals, agrochemicals, and advanced materials. This article delves into its structural features, synthesis, applications, and relevance to current research trends.

The tetrafluorophenyl moiety in this compound imparts exceptional electron-withdrawing characteristics, making it a valuable intermediate for drug discovery. Researchers are increasingly exploring fluorinated analogs to enhance metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). With the rise of AI-driven drug design, compounds like 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol are being screened for their potential in targeting enzymes or receptors with high specificity.

From a synthetic perspective, this diol derivative offers versatility. Its two hydroxyl groups enable facile functionalization, such as esterification or etherification, which is critical for constructing complex molecules. Recent studies highlight its role in click chemistry and bioconjugation, where its fluorinated aromatic ring can improve solubility and stability in aqueous environments—a hot topic in green chemistry and sustainable synthesis.

Beyond pharmaceuticals, CAS No. 2228420-02-6 has potential in material science. Fluorinated polymers and coatings derived from such building blocks exhibit superior resistance to heat, chemicals, and UV degradation. This aligns with the growing demand for high-performance materials in electronics, aerospace, and renewable energy sectors. For instance, its incorporation into OLED (organic light-emitting diode) matrices could enhance device efficiency—a key focus area for next-gen displays.

Environmental and regulatory considerations also play a role in its adoption. Unlike some persistent fluorinated pollutants, 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol is designed for controlled degradation, addressing concerns around PFAS (per- and polyfluoroalkyl substances) contamination. This makes it a candidate for safer alternatives in industrial applications, resonating with global efforts toward sustainable chemistry.

In conclusion, 1-(2,3,5,6-tetrafluorophenyl)ethane-1,2-diol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—coupled with its alignment with sustainability goals, position it as a compound of significant interest for researchers and industries alike. As synthetic methodologies and computational tools advance, its potential is likely to expand further, answering pressing questions in both academia and commercial R&D.